Cas no 3725-39-1 (1-Morpholino-1-cyclododecene)
1-Morpholino-1-cyclododecene structure
1-Morpholino-1-cyclododecene Properties
Names and Identifiers
-
- 1-morpholinocyclododecene
- 1-Morpholino-1-cyclododecene
- N-Morpholino-1-cyclododecene
- 4-(1-Cyclododecen-1-yl)morpholine
- C16H29NO
- SZTBSJOMNRSBGA-MHWRWJLKSA-N
- Morpholine, 4-(1-cyclododecen-1-yl)-
- 4-[(1E)-cyclododec-1-en-1-yl]morpholine
- (E)-4-cyclododecenylmorpholine
- 4-(1-Cyclododecen-1-yl)morpholine #
- M1939
- 4-[(1E)-cyclododecen-1-yl]morpholine
- SCHEMBL7091842
- MFCD00042788
- EINECS 223-080-0
- 3725-39-1
- 4-(cyclododec-1-en-1-yl)morpholine
- CS-0332537
- AKOS025310717
- AKOS025295241
- 1-Morpholinocyclododecene, >=95.0%
- AS-61805
- DTXSID301309274
- +Expand
-
- MFCD00042788
- SZTBSJOMNRSBGA-MHWRWJLKSA-N
- 1S/C16H29NO/c1-2-4-6-8-10-16(11-9-7-5-3-1)17-12-14-18-15-13-17/h10H,1-9,11-15H2/b16-10+
- O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1=C([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H] |c:15|
Computed Properties
- 251.22500
- 0
- 2
- 1
- 251.225
- 18
- 244
- 0
- 0
- 0
- 1
- 0
- 1
- 5
- Not determined
- 0
- 12.5
Experimental Properties
- 4.05500
- 12.47000
- n20/D 1.516
- 129-131 °C/0.05 mmHg(lit.)
- Fahrenheit: 212 ° f
Celsius: 100 ° c - 0.988 g/mL at 20 °C(lit.)
1-Morpholino-1-cyclododecene Security Information
- 3
- S23;S24/25
- S23-S24/25
- Xi
- NONH for all modes of transport
- <0°C
- IRRITANT
- 9-23
1-Morpholino-1-cyclododecene Customs Data
- 2934999090
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Morpholino-1-cyclododecene Price
1-Morpholino-1-cyclododecene Related Literature
-
J. R. Hargreaves,P. W. Hickmott,B. J. Hopkins J. Chem. Soc. C 1969 592
-
2. Enamine chemistry. Part XVII. Reaction of αβ-unsaturated acid chlorides with enamines. Further mechanistic investigations. Effect of triethylamine on the reaction pathPeter W. Hickmott,Geoffrey J. Miles,George Sheppard,Raymond Urbani,Charles T. Yoxall J. Chem. Soc. Perkin Trans. 1 1973 1514
-
3. Bicyclic analogues of exaltone (cyclopentadecanone) and muscone (3-methylcyclopentadecanone)Bruce A. McAndrew,Stephen W. Russell J. Chem. Soc. Perkin Trans. 1 1975 1172
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